Cas no 1912390-10-3 (tert-butyl (2S)-2-amino-4-cyclohexylbutanoate)

• Product Name: tert-butyl (2S)-2-amino-4-cyclohexylbutanoate
• CAS No: 1912390-10-3
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 5637646
• PubChem ID: 140433901
• Update Time: 2025-07-27

tert-butyl (2S)-2-amino-4-cyclohexylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28277357
• tert-butyl (2S)-2-amino-4-cyclohexylbutanoate
• 1912390-10-3

• Inchi： 1S/C14H27NO2/c1-14(2,3)17-13(16)12(15)10-9-11-7-5-4-6-8-11/h11-12H,4-10,15H2,1-3H3/t12-/m0/s1
• InChI Key： ZXRBETPELVFRKA-LBPRGKRZSA-N
• SMILES： O(C(C)(C)C)C([C@H](CCC1CCCCC1)N)=O

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl (2S)-2-amino-4-cyclohexylbutanoate

Professional Introduction to Tert-butyl (2S)-2-amino-4-cyclohexylbutanoate (CAS No. 1912390-10-3)

Tert-butyl (2S)-2-amino-4-cyclohexylbutanoate, with the CAS number 1912390-10-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and metabolic studies. The presence of a chiral center at the (2S) configuration and the specific arrangement of functional groups make this compound a valuable candidate for further research and exploration.

The compound's structure consists of a tert-butyl group attached to an amino acid derivative, specifically a 4-cyclohexylbutanoate moiety. This configuration imparts specific stereochemical properties that are crucial for its biological activity. The tert-butyl group, known for its steric hindrance, can influence the binding affinity and specificity of the molecule when interacting with biological targets. Additionally, the cyclohexyl group contributes to the overall stability and solubility profile of the compound, making it suitable for various pharmacokinetic studies.

In recent years, there has been growing interest in the development of chiral drugs due to their enhanced efficacy and reduced side effects compared to their racemic counterparts. Tert-butyl (2S)-2-amino-4-cyclohexylbutanoate exemplifies this trend, as its stereochemistry is likely to play a pivotal role in its pharmacological properties. Researchers have been exploring its potential as a chiral auxiliary or intermediate in the synthesis of more complex pharmaceutical agents. The compound's ability to act as a building block in drug design is particularly promising for the development of novel therapeutics targeting various diseases.

One of the most exciting areas of research involving Tert-butyl (2S)-2-amino-4-cyclohexylbutanoate is its application in enzyme inhibition studies. The specific spatial arrangement of its functional groups allows it to interact with enzymes in a highly selective manner. This selectivity is crucial for developing drugs that can target specific enzymatic pathways without affecting other biological processes. For instance, studies have shown that derivatives of this compound may exhibit inhibitory effects on certain proteases, which are implicated in various pathological conditions such as inflammation and cancer.

The synthesis of Tert-butyl (2S)-2-amino-4-cyclohexylbutanoate also presents an interesting challenge for organic chemists. The need to maintain the correct stereochemistry while introducing the various functional groups requires precise synthetic methodologies. Advances in asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric purity, which is essential for its intended applications. Techniques such as chiral resolution and enzymatic resolution have been employed to achieve these high standards, underscoring the importance of cutting-edge synthetic strategies in modern pharmaceutical research.

Another area where this compound shows promise is in the field of metabolic engineering. By understanding how Tert-butyl (2S)-2-amino-4-cyclohexylbutanoate interacts with biological systems, researchers can gain insights into metabolic pathways and identify potential therapeutic targets. This information can be used to develop drugs that modulate these pathways, thereby treating metabolic disorders such as diabetes and obesity. Additionally, studying this compound can help in designing biosensors that detect key metabolites involved in these pathways, providing a non-invasive method for monitoring disease progression.

The regulatory landscape for new pharmaceutical compounds like Tert-butyl (2S)-2-amino-4-cyclohexylbutanoate is stringent but well-established. Ensuring compliance with guidelines set by agencies such as the FDA and EMA is crucial for its safe and effective use in clinical settings. Researchers must conduct thorough preclinical studies to evaluate its pharmacokinetic properties, toxicity profiles, and potential side effects before proceeding to human trials. These studies not only provide essential data for regulatory approval but also help in optimizing dosages and administration routes for maximum therapeutic benefit.

Future directions in the research of Tert-butyl (2S)-2-amino-4-cyclohexylbutanoate include exploring its role in combination therapies. By pairing this compound with other drugs that target different aspects of a disease, researchers may be able to achieve synergistic effects that enhance treatment outcomes. Additionally, investigating its potential as a prodrug—a precursor that is converted into an active drug within the body—could open up new avenues for drug delivery systems. These approaches could improve bioavailability and reduce dosing frequency, making treatments more convenient for patients.

The computational modeling of Tert-butyl (2S)-2-amino-4-cyclohexylbutanoate has also become an increasingly important tool in drug discovery. By using computational methods such as molecular dynamics simulations and quantum mechanics calculations, researchers can predict how this compound will behave within biological systems without conducting extensive experimental trials. These predictions can guide synthetic efforts and help identify potential modifications that could enhance its pharmacological properties. The integration of computational chemistry with traditional experimental methods has significantly accelerated the drug discovery process.

In conclusion, Tert-butyl (2S)-2-amino-4-cyclohexylbutanoate (CAS No. 1912390-10-3) represents a fascinating subject of study with numerous potential applications in pharmaceutical chemistry and biochemistry. Its unique structural features make it a valuable candidate for drug development, enzyme inhibition studies, metabolic engineering, and computational modeling. As research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing therapeutic strategies across various medical fields.